Cas no 4725-76-2 (3(2H)-Pyridazinone, 4,5-diamino-2-methyl-)

3(2H)-Pyridazinone, 4,5-diamino-2-methyl- structure
4725-76-2 structure
Product Name:3(2H)-Pyridazinone, 4,5-diamino-2-methyl-
CAS No:4725-76-2
MF:C5H8N4O
MW:140.143219947815
CID:1523553
PubChem ID:12727261
Update Time:2025-04-21

3(2H)-Pyridazinone, 4,5-diamino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4,5-diamino-2-methyl-
    • 4,5-diamino-2-methylpyridazin-3-one
    • DTXSID80508211
    • 4,5-Diamino-2-methylpyridazin-3(2H)-one
    • 4,5-diamino-2-methyl-3(2H)-pyridazinone
    • 4,5-diamino-2-methyl-2H-pyridazin-3-one
    • SCHEMBL2964987
    • AKOS006309787
    • 4725-76-2
    • TWOZHCSMCWOUIG-UHFFFAOYSA-N
    • Inchi: 1S/C5H8N4O/c1-9-5(10)4(7)3(6)2-8-9/h2H,6-7H2,1H3
    • InChI Key: TWOZHCSMCWOUIG-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C=NN1C)N)N

Computed Properties

  • Exact Mass: 140.06994
  • Monoisotopic Mass: 140.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.71
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